Cas no 1240257-16-2 (3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid)

• Product Name: 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid
• CAS No: 1240257-16-2
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• MDL: MFCD16652497
• CID: 3161307
• PubChem ID: 66523481
• Update Time: 2025-06-07

3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-Fluoro-4-(trifluoromethoxy)phenyl]propionic acid
• 3-[2-Fluoro-4-(trifluoromethoxy)-phenyl]propionic acid
• 3-(2-Fluoro-4-(trifluoromethoxy)phenyl)propanoicacid
• XGMJOFWSONMRNZ-UHFFFAOYSA-N
• 3-(2-Fluoro-4-(trifluoromethoxy)phenyl)propanoic acid
• MFCD16652497
• 1240257-16-2
• JS-4923
• AKOS015957045
• 3-[2-fluoro-4-(trifluoromethoxy)phenyl]propanoic acid
• CS-0442892
• SCHEMBL18528800
• 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid

• MDL： MFCD16652497
• Inchi： 1S/C10H8F4O3/c11-8-5-7(17-10(12,13)14)3-1-6(8)2-4-9(15)16/h1,3,5H,2,4H2,(H,15,16)
• InChI Key： XGMJOFWSONMRNZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCC(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 252.04095676Da
• Monoisotopic Mass: 252.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid

Recent Advances in the Study of 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid (CAS: 1240257-16-2)

The compound 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid (CAS: 1240257-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure, has shown promising potential in various therapeutic applications, particularly in the development of anti-inflammatory and analgesic agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic and pharmacodynamic properties.

One of the key findings from the latest research is the compound's ability to modulate specific inflammatory pathways, such as the cyclooxygenase (COX) and lipoxygenase (LOX) pathways. A study published in the Journal of Medicinal Chemistry demonstrated that 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid exhibits selective inhibition of COX-2, which is a critical target for non-steroidal anti-inflammatory drugs (NSAIDs). This selectivity is attributed to the presence of the trifluoromethoxy group, which enhances the compound's binding affinity to the COX-2 active site while minimizing interactions with COX-1, thereby reducing gastrointestinal side effects commonly associated with traditional NSAIDs.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an analgesic. Preclinical studies conducted on animal models have shown that 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid effectively reduces pain responses in both acute and chronic pain models. These effects are believed to be mediated through the compound's interaction with transient receptor potential (TRP) channels, which play a crucial role in pain perception. The findings suggest that this molecule could serve as a lead compound for the development of novel analgesics with improved efficacy and safety profiles.

The synthetic chemistry of 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid has also been a focal point of recent research. A team of researchers from the University of California, Berkeley, reported a novel and scalable synthetic route for the production of this compound. The new method utilizes a palladium-catalyzed cross-coupling reaction, which significantly improves the yield and purity of the final product compared to traditional synthetic approaches. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Pharmacokinetic studies have revealed that 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid exhibits favorable absorption and distribution profiles, with good oral bioavailability and minimal metabolic degradation. The compound's half-life in plasma was found to be approximately 6-8 hours, making it suitable for once- or twice-daily dosing regimens. Furthermore, toxicity studies conducted in rodents indicated that the compound has a wide therapeutic index, with no significant adverse effects observed at therapeutic doses.

Despite these promising findings, several challenges remain to be addressed. For instance, the precise molecular targets and signaling pathways affected by 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid are not yet fully understood. Additionally, the compound's potential for drug-drug interactions and long-term safety in humans requires further investigation. Ongoing research aims to address these gaps through comprehensive in vitro and in vivo studies, as well as early-phase clinical trials.

In conclusion, 3-2-Fluoro-4-(trifluoromethoxy)-phenylpropionic acid (CAS: 1240257-16-2) represents a promising candidate for the development of next-generation anti-inflammatory and analgesic agents. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on optimizing its therapeutic potential and advancing it through the drug development pipeline.